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Compound of Interest

Compound Name: 2-Chloro Ethyl Isocyanate

CAS No.: 1443-83-5

Cat. No.: B1171721

Get Quote

Executive Summary
2-Chloroethyl isocyanate (2-CEI) is a highly reactive, bifunctional aliphatic isocyanate utilized

extensively as an electrophilic building block in organic synthesis, most notably in the

development of antineoplastic nitrosoureas such as Lomustine and Carmustine. Due to the

extreme electrophilicity of the isocyanate carbon, the solubility and stability of 2-CEI are strictly

dictated by the nucleophilic character of the chosen solvent.

This technical guide provides an in-depth analysis of 2-CEI's solvation behavior, detailing the

thermodynamic advantages of specific aprotic solvents, continuous extraction methodologies,

and the rigorous safety protocols required to manage its reactivity.

Physicochemical Properties & Reactivity Profile
To predict the solvation behavior of 2-CEI, one must first understand its baseline

physicochemical properties. The molecule is a clear, colorless to slightly yellow liquid at room

temperature, characterized by a high vapor density and significant flammability 1[1].
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Table 1: Key Physicochemical Properties of 2-CEI
Property Value

Causality / Operational
Impact

CAS Number 1943-83-5

Standard identifier for

regulatory and SDS tracking

2[2].

Molecular Weight 105.52 g/mol

Low molecular weight

contributes to its high volatility

and inhalation hazard 2[2].

Boiling Point 141 - 142 °C

Requires controlled heating;

thermal decomposition yields

toxic gases (HCl, NOx) 3[3].

Density 1.237 g/mL (at 25 °C)

Denser than water; will form

the bottom layer in biphasic

aqueous systems unless

diluted 2[2].

Flash Point 56 °C (Closed Cup)

Flammable liquid (H226);

necessitates explosion-proof

handling equipment 3[3].

Vapor Density 3.64 (Air = 1.0)

Vapors are heavier than air

and will pool in sumps or

hollows, increasing exposure

risk1[1].

Solubility Dynamics in Organic Solvents
The term "solubility" when applied to 2-CEI must be strictly bifurcated into reactive solvation

(protic solvents) and stable solvation (aprotic solvents).

Incompatibility with Protic Solvents
2-CEI is highly reactive with water, alcohols, and amines 2[2]. In the presence of water, the

isocyanate group undergoes rapid nucleophilic addition to form an unstable carbamic acid

intermediate. This intermediate spontaneously decarboxylates, releasing carbon dioxide (
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) and yielding 2-chloroethylamine. The generated amine can subsequently react with unreacted
2-CEI to form a symmetric urea byproduct. Operational Insight: This exothermic gas generation
is the primary cause of catastrophic drum ruptures if 2-CEI is exposed to ambient moisture.

Stable Solvation in Aprotic Solvents
For synthetic applications and extractions, 2-CEI is miscible and stable in dry aprotic solvents,

including:

Tetrahydrofuran (THF)

Acetonitrile (MeCN)

Dichloromethane (DCM)

Hexane

2-Methyltetrahydrofuran (2-MTHF)

The Case for 2-MTHF: Recent advancements in continuous flow chemistry have highlighted 2-

MTHF as the optimal solvent for handling 2-CEI. Unlike standard THF, which is highly miscible

with water, 2-MTHF exhibits low water solubility. This thermodynamic property allows for highly

efficient biphasic separation when extracting unreacted 2-CEI from aqueous reaction mixtures

4[4].
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Fig 1. Reactivity and solvation pathways of 2-CEI in protic versus aprotic environments.

Experimental Protocol: Continuous Extraction &
Quantification
To validate the solubility and partitioning of 2-CEI, drug development professionals utilize

continuous flow extraction. The following self-validating protocol outlines the extraction of 2-CEI

using a green 2-MTHF/Water biphasic system, followed by HPLC quantification 4[4].

Continuous Flow Extraction Setup
Reaction Phase: Synthesize the target API (e.g., 1-(2-chloroethyl)-3-cyclohexylurea) in a

continuous reactor (R-101) using 2-CEI and cyclohexylamine.

Extraction Phase: Feed the crude reaction mixture into a continuous tubular extractor (E-

101). Introduce 2-MTHF and Water as the extraction solvents.
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Causality: The target API and unreacted 2-CEI will partition into the organic 2-MTHF

phase, while water-soluble impurities partition into the aqueous phase.

Phase Separation: Route the biphasic flow through a continuous membrane separator (S-

101) to cleanly divide the organic retentate from the aqueous permeate.

Reactor (R-101)
API Synthesis

Tubular Extractor (E-101)
2-MTHF / Water System

 Crude Mixture Membrane Separator
Phase Separation

 Biphasic Flow

Organic Phase (2-MTHF)
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Aqueous Phase
Impurities Extracted

 Permeate

Click to download full resolution via product page

Fig 2. Continuous flow extraction workflow for API purification using a 2-MTHF/Water biphasic

system.

HPLC Quantification Methodology
To verify the extraction efficiency, quantify the residual 2-CEI in both phases using the following

validated chromatographic parameters4[4]:

System: Agilent 1200 series HPLC (or equivalent).

Column: XDB-C18 column (4.6 × 150 mm, 5 μm packing).

Mobile Phase: 100% Acetonitrile (Isocratic).

Flow Rate: 1.0 mL/min.

Column Temperature: 20 °C.

Detection Wavelength: UV at 230 nm.

Procedure: Inject 10 μL aliquots of the separated aqueous and organic phases. Integrate the

peak corresponding to 2-CEI to calculate the partition coefficient (
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).

Safety, Stability, and E-E-A-T Validated Handling
Working with 2-CEI requires uncompromising adherence to safety protocols due to its toxicity

(H331: Toxic if inhaled) and potential to cause cancer (H350) 5[5].

Storage and Inertion
Protocol: 2-CEI must be stored at 2-8°C in tightly sealed containers blanketed with an inert,

non-reactive gas (Nitrogen or Argon) 2[2]. Causality: Atmospheric moisture will slowly penetrate

imperfect seals, initiating the hydrolysis cascade described in Section 3.1. The resulting

generation can pressurize drums to the point of violent rupture.

Fire and Spill Response
Protocol: In the event of a fire, do not use water directly. Use dry chemical powder,

, or alcohol-resistant foam. Causality: Flooding quantities of water on hot 2-CEI liquid will cause
rapid, explosive frothing and the release of highly toxic hydrogen cyanide (HCN), hydrogen
chloride (HCl), and phosgene gases 1[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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